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Compound of Interest

Compound Name: 6,7-Dimethoxy-1-indanone

Cat. No.: B110830 Get Quote

Technical Guide: 6,7-Dimethoxy-1-indanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of 6,7-Dimethoxy-1-indanone, including its

fundamental chemical properties. Due to the limited availability of in-depth experimental data

for this specific isomer, this document also presents relevant information on the broader class

of indanone derivatives to offer a contextual understanding of their potential applications and

biological significance.

Core Compound Data: 6,7-Dimethoxy-1-indanone
Quantitative data for 6,7-Dimethoxy-1-indanone is summarized in the table below.

Property Value Reference

CAS Number 57441-74-4 [1][2][3]

Molecular Weight 192.21 g/mol [1][2]

Molecular Formula C₁₁H₁₂O₃ [1][2]
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Detailed experimental protocols for the biological evaluation of 6,7-Dimethoxy-1-indanone are

not extensively available in the current body of scientific literature. However, the synthesis of

structurally related indanone compounds is well-documented. The following section details a

representative synthesis protocol for a related compound, 5,6-dimethoxy-2-methyl-1-indanone,

which illustrates a common synthetic strategy for this class of molecules.

Synthesis of 5,6-Dimethoxy-2-Methyl-1-Indanone (Representative Example)

This protocol is adapted from a documented catalytic intramolecular Friedel-Crafts reaction.

Materials:

3,4-dimethoxybenzaldehyde

2,2-dimethyl-1,3-dioxane-4,6-dione (Meldrum's acid)

Ethanol

Piperidine

Acetic acid

Sodium triacetoxyborohydride

Dichloromethane

Saturated ammonium chloride solution

Deionized water

Procedure:

Preparation of 5-(3,4-Dimethoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione:

In a 1-L, two-necked, round-bottomed flask, dissolve 3,4-dimethoxybenzaldehyde (20.0 g,

120 mmol) and Meldrum's acid (17.7 g, 123 mmol) in ethanol (250 mL).
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Add piperidine (1.2 mL, 12.3 mmol) and acetic acid (0.7 mL, 12.3 mmol) sequentially to

the solution.

Stir the solution at room temperature for 30 minutes.

Add sodium triacetoxyborohydride (52.1 g, 246 mmol) in four equal portions at 30-minute

intervals.

Continue stirring for an additional 60 minutes at room temperature.

Quenching and Extraction:

Cool the reaction mixture in an ice bath and quench by adding a saturated ammonium

chloride solution (60 mL).

Transfer the mixture to a 1-L separatory funnel using dichloromethane (3 x 80 mL) and

saturated ammonium chloride solution (3 x 80 mL).

Add deionized water (50 mL) to facilitate layer separation.

Separate the layers and collect the organic phase.

Note: The subsequent steps of the full synthesis to achieve 5,6-dimethoxy-2-methyl-1-indanone

would involve further reactions, including the intramolecular Friedel-Crafts cyclization.

Experimental Workflow Diagram
The following diagram illustrates the initial steps in the synthesis of a dimethoxy-indanone

precursor.
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Reactants & Solvents
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3,4-Dimethoxybenzaldehyde

Dissolution in Ethanol

Meldrum's Acid Ethanol

Piperidine

Condensation Reaction
(30 min, RT)

Acetic Acid

Sodium Triacetoxyborohydride

Reduction
(60 min, RT)

Quenching with NH4Cl (aq)

Extraction with CH2Cl2

5-(3,4-Dimethoxybenzyl)-2,2-dimethyl-
1,3-dioxane-4,6-dione

Click to download full resolution via product page

Caption: Synthesis workflow for a dimethoxy-indanone precursor.
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Biological Significance and Potential Applications
While specific biological activities of 6,7-Dimethoxy-1-indanone are not widely reported, the

indanone scaffold is a privileged structure in medicinal chemistry, appearing in numerous

pharmacologically active compounds.

Derivatives of indanone have been investigated for a range of therapeutic applications,

including:

Neurodegenerative Diseases: The 1-indanone moiety is a key structural component in

compounds developed as acetylcholinesterase (AChE) inhibitors for the treatment of

Alzheimer's disease. Methoxy-substituted 1-indanone derivatives have also shown affinity for

adenosine A1 and A2A receptors, indicating potential for the treatment of Parkinson's

disease.

Anticancer Agents: Certain indanone derivatives have demonstrated anticancer properties.

Antimicrobial and Antiviral Activity: The indanone structure is also found in compounds with

antimicrobial and antiviral activities.

The specific substitution pattern of the methoxy groups on the indanone ring, as in 6,7-
Dimethoxy-1-indanone, can significantly influence its electronic properties and binding

affinities for biological targets. The relative lack of extensive research on the 6,7-dimethoxy

isomer compared to other isomers, such as the 5,6-dimethoxy variant, suggests an opportunity

for novel investigations into its unique biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6,7-Dimethoxy-1-indanone CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110830#6-7-dimethoxy-1-indanone-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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